Cas no 1251677-18-5 (7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine)

• Product Name: 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine
• CAS No: 1251677-18-5
• MF: C₂₂H₂₄N₄O
• MW: 360.452164649963
• CID: 5397018
• Update Time: 2025-10-05

7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• (4-anilino-7-methyl-1,8-naphthyridin-3-yl)-(2-methylpiperidin-1-yl)methanone
• 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine

• Inchi： 1S/C22H24N4O/c1-15-11-12-18-20(25-17-9-4-3-5-10-17)19(14-23-21(18)24-15)22(27)26-13-7-6-8-16(26)2/h3-5,9-12,14,16H,6-8,13H2,1-2H3,(H,23,24,25)
• InChI Key： WAEMGPWHOJAAHZ-UHFFFAOYSA-N
• SMILES： C(C1=C(NC2=CC=CC=C2)C2C(N=C1)=NC(C)=CC=2)(N1CCCCC1C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine

Introduction to 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine (CAS No. 1251677-18-5)

7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine (CAS No. 1251677-18-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of naphthyridines, which are known for their diverse biological activities, including anti-inflammatory, antiviral, and anticancer properties. The unique structural features of this compound, particularly the presence of a methylated naphthyridine core and a substituted piperidine moiety, make it a promising candidate for various therapeutic applications.

The chemical structure of 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine is characterized by a central 1,8-naphthyridine ring system, which is a heterocyclic aromatic compound with two nitrogen atoms. The substitution pattern includes a methyl group at the 7-position of the naphthyridine ring, a phenyl group at the 4-position, and a 2-methylpiperidine carbonyl group at the 3-position. These functional groups contribute to the compound's overall pharmacological profile and its potential as a therapeutic agent.

Recent studies have highlighted the biological activities of 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine. One notable area of research is its potential as an anti-inflammatory agent. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This property makes it a promising candidate for treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine has also been investigated for its antiviral activity. Preliminary studies have demonstrated that this compound can inhibit the replication of several viral strains, including influenza virus and herpes simplex virus. The mechanism of action is thought to involve interference with viral entry and replication processes within host cells.

The anticancer potential of 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine has also been explored. In vitro assays have shown that this compound can induce apoptosis in various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The ability to selectively target cancer cells while sparing normal cells makes it an attractive candidate for further development as an anticancer drug.

The pharmacokinetic properties of 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine have been studied to evaluate its suitability for clinical use. Preclinical data indicate that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. It has been shown to have a reasonable half-life in plasma and low toxicity in animal models, suggesting that it may be suitable for chronic administration.

To further understand the therapeutic potential of 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amine, several clinical trials are currently underway. These trials aim to assess the safety and efficacy of the compound in human subjects with various conditions such as chronic inflammatory diseases and cancer. Early results from these trials are promising and suggest that this compound may offer significant benefits over existing treatments.

In conclusion, 7-methyl-3-(2-methylpiperidine-1-carbonyl)-N-phenyl-1,8-naphthyridin-4-amnine (CAS No. 1251677-18) is a multifaceted compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an exciting area of research in medicinal chemistry and pharmaceutical development. As ongoing studies continue to uncover new insights into its mechanisms of action and clinical utility, this compound holds great promise for improving patient outcomes in various diseases.